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Compound of Interest

Compound Name: CB10-277

Cat. No.: B1668658

For Researchers, Scientists, and Drug Development Professionals

Introduction

CB10-277 is a novel phenyl dimethyltriazene compound with a mechanism of action analogous
to the DNA alkylating agent dacarbazine. As a prodrug, CB10-277 requires metabolic activation
to its monomethyl species to exert its cytotoxic effects. These application notes provide
detailed protocols for a suite of assays to characterize the in vitro activity of CB10-277,
focusing on its cytotoxic and pro-apoptotic effects, its ability to induce DNA damage, and its
metabolic activation.

Signaling Pathway of CB10-277 and its Analogue
Dacarbazine

CB10-277, similar to dacarbazine, is activated by cytochrome P450 (CYP) enzymes in the liver
to form a reactive methyldiazonium ion.[1][2][3] This cation is a potent alkylating agent that
transfers a methyl group to DNA, primarily at the O6 and N7 positions of guanine.[4] This DNA
methylation leads to the formation of DNA adducts, which can stall DNA replication and
transcription, ultimately triggering DNA damage response pathways, cell cycle arrest, and
apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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